Cas no 73852-19-4 (3,5-Bis(trifluoromethyl)phenylboronic acid)

• Product Name: 3,5-Bis(trifluoromethyl)phenylboronic acid
• CAS No: 73852-19-4
• MF: C₈H₅BF₆O₂
• MW: 257.925523519516
• MDL: MFCD00051850
• CID: 59522
• PubChem ID: 24870695
• Update Time: 2025-11-05

3,5-Bis(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3,5-Bis(trifluoromethyl)phenyl)boronic acid
• 3,5-Bis(trifluoromethyl)phenylboronic acid
• 3,5-Bis(trifluoromethyl)benzeneboronic acid
• 3,5-Bis(trifluoromethyl)phenylboronic Acid (contains varying amounts of Anhydride)
• [3,5-bis(trifluoromethyl)phenyl]boronic acid
• 3,5-Bis(trifluoroMethyl)benzeneboronic acid (contains varying aMounts of anhydride)
• 3,5-Di(trifluoromethyl)benzeneboronic acid
• 3,5-Bis-trifluoromethylphenylboronic acid
• Btfpba
• [3,5-Bis(Trifluoromethyl)Phenyl]Boranediol
• Boronic acid, [3,5-bis(trifluoromethyl)phenyl]-
• Boronic acid, (3,5-bis(trifluoromethyl)phenyl)-
• PubChem1760
• 3,5-Bis(trifluoromethyl)phenylboronicacid
• 73852-19-4
• CHEMBL280087
• AKOS000285053
• 3,5-bis(trifluoromethyl)phenyl boronic acid
• AM20060347
• DTXSID00224421
• 3,5-bis-(trifluoromethyl)phenylboronic acid
• 3,5-bis(trifluormethyl)phenylboronic acid
• SY014949
• 3,5-BIS(TRIFLUOROMETHYL)PHENYLBOROIC ACID
• 3,5-di(trifluoromethyl)-phenylboronic acid
• EN300-3230935
• A9506
• GS-6892
• CS-W007417
• 3,5-bis(trifluoromethyl)benzene boronic acid
• AC-5383
• B1886
• 3,5-bis-(trifluoromethyl)phenyl boronic acid
• (3,5-Bis(trifluoromethyl)phenyl)boronicacid
• 3,5-bis (trifluoromethyl)phenyl boronic acid
• SCHEMBL126169
• 3,5-bis (trifluoromethyl) phenylboronic acid
• 3,5-BIS(TRIFLUOROMETHYL)-PHENYLBORONIC ACID
• 3,5-bis(trifluromethyl)phenylboronic acid
• 3,5-bis-trifluoromethyl-phenyl boronic acid
• MFCD00051850
• FT-0614453
• AB02148
• 3,5-bis-trifluoromethyl-phenylboronic acid
• J-511239
• 3,5-DI(TRIFLUOROMETHYL)PHENYLBORONIC ACID
• 3,5-Bis(trifluoromethyl)benzeneboronic acid,98%
• 3,5-Bis(trifluoromethyl)phenylboronic acid(contains varying amounts of Anhydride)
• DB-010513
• DTXCID00146912
• 3,5-bis(trifluoromethyl) phenylboronic acid

• MDL： MFCD00051850
• Inchi： 1S/C8H5BF6O2/c10-7(11,12)4-1-5(8(13,14)15)3-6(2-4)9(16)17/h1-3,16-17H
• InChI Key： BPTABBGLHGBJQR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(B(O)O)C=C(C(F)(F)F)C=1)(F)F
• BRN： 7379990

Computed Properties

• Exact Mass: 258.02900
• Monoisotopic Mass: 258.0286785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Solids
• Density: 1.128
• Melting Point: 217-220 °C (lit.)
• Boiling Point: 128.685°C at 760 mmHg
• Flash Point: 64.281℃
• Refractive Index: 1.378
• PSA: 40.46000
• LogP: 1.40400
• Solubility: Not determined

3,5-Bis(trifluoromethyl)phenylboronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3,5-Bis(trifluoromethyl)phenylboronic acid

Recent Advances in the Application of 3,5-Bis(trifluoromethyl)phenylboronic acid (CAS: 73852-19-4) in Chemical Biology and Pharmaceutical Research

3,5-Bis(trifluoromethyl)phenylboronic acid (CAS: 73852-19-4) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl groups and boronic acid functionality, serves as a key building block in the synthesis of various bioactive molecules, including protease inhibitors, receptor antagonists, and other therapeutic agents. Recent studies have highlighted its role in Suzuki-Miyaura cross-coupling reactions, a pivotal method for constructing carbon-carbon bonds in drug discovery and materials science.

One of the most notable advancements involving 3,5-Bis(trifluoromethyl)phenylboronic acid is its use in the development of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the trifluoromethyl groups on this boronic acid derivative enhance the binding affinity and selectivity of these inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The researchers attributed this activity to the electron-withdrawing effects of the trifluoromethyl groups, which stabilize the boronate intermediate during the inhibition process.

In addition to its role in kinase inhibition, 3,5-Bis(trifluoromethyl)phenylboronic acid has been explored as a functional moiety in proteolysis-targeting chimeras (PROTACs). PROTACs are a groundbreaking class of therapeutics that degrade target proteins rather than merely inhibiting them. A recent preprint on bioRxiv detailed the incorporation of this boronic acid into a PROTAC designed to degrade the androgen receptor (AR), a key driver of prostate cancer. The study reported that the resulting PROTAC achieved significant AR degradation in vitro, with the boronic acid moiety facilitating efficient binding to the target protein.

Beyond its therapeutic applications, 3,5-Bis(trifluoromethyl)phenylboronic acid has also been employed in the development of chemical probes for studying biological systems. For instance, a 2022 study in ACS Chemical Biology utilized this compound to create a fluorescent probe for detecting reactive oxygen species (ROS) in live cells. The probe's boronic acid group reacts selectively with hydrogen peroxide, enabling real-time monitoring of oxidative stress in cellular environments. This innovation opens new avenues for understanding the role of ROS in diseases such as neurodegeneration and inflammation.

Despite its promising applications, challenges remain in the synthesis and handling of 3,5-Bis(trifluoromethyl)phenylboronic acid. Its sensitivity to moisture and propensity for protodeboronation under certain conditions necessitate careful optimization of reaction protocols. Recent work published in Organic Process Research & Development has addressed these issues by developing stable, crystalline forms of the compound and improving its solubility in common organic solvents. These advancements are expected to facilitate its broader adoption in industrial and academic settings.

In conclusion, 3,5-Bis(trifluoromethyl)phenylboronic acid (CAS: 73852-19-4) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from drug discovery to chemical probe development. Ongoing research aims to further exploit its potential, particularly in the design of next-generation therapeutics and diagnostic tools. As the field advances, this compound is likely to remain at the forefront of innovation in medicinal chemistry and beyond.